Cas no 2034609-71-5 (2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide)

• Product Name: 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide
• CAS No: 2034609-71-5
• MF: C₁₄H₁₇N₅OS
• MW: 303.382680654526
• CID: 5336591
• Update Time: 2025-05-27

2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(pyridin-3-yl)acetamide
• 2-pyridin-3-yl-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide
• 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide

• Inchi： 1S/C14H17N5OS/c20-14(8-11-2-1-5-15-9-11)17-12-3-6-19(7-4-12)13-10-16-21-18-13/h1-2,5,9-10,12H,3-4,6-8H2,(H,17,20)
• InChI Key： ACAPQGMFBXYSGZ-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(CC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2

Additional information on 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide

Comprehensive Overview of 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide (CAS No. 2034609-71-5)

In the rapidly evolving field of medicinal chemistry, 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide (CAS No. 2034609-71-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and thiadiazole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its pharmacophore for designing novel therapeutics.

The compound's piperidine backbone, coupled with the acetamide linkage, provides a versatile scaffold for modulating biological activity. Recent studies have highlighted its relevance in targeting G protein-coupled receptors (GPCRs), a class of proteins that are pivotal in signal transduction and are often implicated in diseases such as cancer and neurological disorders. The inclusion of the 1,2,5-thiadiazole ring further enhances its binding affinity, making it a promising candidate for further exploration.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide?" Preliminary research suggests that it may exhibit activity against inflammatory pathways and neurodegenerative diseases, although extensive clinical validation is still required. The compound's ability to cross the blood-brain barrier (BBB) is another area of active investigation, given its implications for treating central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, as the compound's efficacy is highly dependent on its structural integrity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to confirm its identity and assess its quality.

Another hot topic surrounding this compound is its structure-activity relationship (SAR). Researchers are keen to understand how modifications to the pyridin-3-yl or thiadiazol-3-yl groups influence its biological profile. This knowledge is critical for the rational design of derivatives with improved potency and selectivity. Computational tools, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are increasingly being used to accelerate this process.

In the realm of drug delivery, the physicochemical properties of 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide are under scrutiny. Its logP value, solubility, and stability under physiological conditions are key determinants of its bioavailability. Formulation scientists are exploring various nanocarrier systems to enhance its delivery, particularly for applications requiring targeted release.

The compound's safety profile is another area of intense research. While initial in vitro and in vivo studies have shown promising results, comprehensive toxicological assessments are necessary to ensure its suitability for human use. Regulatory agencies emphasize the importance of ADME (absorption, distribution, metabolism, and excretion) studies to evaluate its pharmacokinetic behavior.

Given the growing interest in personalized medicine, 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide is also being studied in the context of biomarker-driven therapies. Its potential to interact with specific genetic or molecular targets could pave the way for tailored treatment strategies, particularly in oncology and neurology.

In summary, 2-(pyridin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide (CAS No. 2034609-71-5) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from GPCR modulation to CNS drug development, underscore its importance in contemporary research. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound is poised to make significant contributions to the advancement of modern therapeutics.